Cas no 2287267-67-6 (methyl 2-amino-4-(1H-pyrazol-4-yl)butanoate dihydrochloride)

• Product Name: methyl 2-amino-4-(1H-pyrazol-4-yl)butanoate dihydrochloride
• CAS No: 2287267-67-6
• MF: C₈H₁₅Cl₂N₃O₂
• MW: 256.129599809647
• CID: 5411637
• PubChem ID: 137944080
• Update Time: 2025-05-22

methyl 2-amino-4-(1H-pyrazol-4-yl)butanoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-butanoic acid, α-amino-, methyl ester, hydrochloride (1:2)
• methyl 2-amino-4-(1H-pyrazol-4-yl)butanoate dihydrochloride
• Methyl 2-amino-4-(1H-pyrazol-4-yl)butanoate;dihydrochloride
• EN300-6734018
• Z3477899226
• 2287267-67-6

• Inchi： 1S/C8H13N3O2.2ClH/c1-13-8(12)7(9)3-2-6-4-10-11-5-6;;/h4-5,7H,2-3,9H2,1H3,(H,10,11);2*1H
• InChI Key： SILMGZBGVYNKFU-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C(CCC1C=NNC=1)N)=O

Computed Properties

• Exact Mass: 255.0541321g/mol
• Monoisotopic Mass: 255.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81Ų

Additional information on methyl 2-amino-4-(1H-pyrazol-4-yl)butanoate dihydrochloride

Methyl 2-Amino-4-(1H-Pyrazol-4-Yl)Butanoate Dihydrochloride: A Comprehensive Overview

Methyl 2-amino-4-(1H-pyrazol-4-yl)butanoate dihydrochloride, also known by its CAS number 2287267-67-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a pyrazole ring, and a methyl ester moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The methyl 2-amino group in the molecule plays a crucial role in its chemical reactivity and biological activity. This group is known to enhance the solubility of the compound in aqueous solutions, which is a desirable property for pharmaceutical applications. Additionally, the pyrazole ring is a heterocyclic structure that contributes to the molecule's stability and ability to interact with biological targets. Recent studies have highlighted the importance of pyrazole-containing compounds in the development of kinase inhibitors, which are critical in the treatment of various diseases, including cancer.

The dihydrochloride form of this compound indicates that it exists as a salt, which is often preferred for its improved stability and bioavailability. This form is particularly useful in pharmaceutical formulations, where precise control over the compound's properties is essential. The combination of these features makes methyl 2-amino-4-(1H-pyrazol-4-yl)butanoate dihydrochloride a promising candidate for further research and development.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding affinities of this compound with various biological targets. For instance, molecular docking studies have shown that this compound has a high affinity for certain protein kinases, suggesting its potential role as an inhibitor in therapeutic interventions. Furthermore, experimental studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cell lines, making it a valuable lead compound for anti-cancer drug discovery.

In addition to its pharmacological applications, methyl 2-amino-4-(1H-pyrazol-4-yl)butanoate dihydrochloride has also been explored for its potential use in agrochemicals. Its ability to inhibit specific enzymes involved in plant pathogenesis has been investigated, and preliminary results indicate its efficacy as a fungicide or insecticide. These findings underscore the versatility of this compound across multiple domains of chemical research.

The synthesis of methyl 2-amino-4-(1H-pyrazol-4-yl)butanoate dihydrochloride involves a series of well-established organic reactions, including nucleophilic substitutions and acid-base neutralizations. Researchers have optimized the synthetic pathway to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and large-scale production.

From an environmental perspective, the biodegradability and eco-toxicological profile of this compound have been assessed to ensure its safe use in various applications. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This makes it an eco-friendly option compared to other synthetic compounds with persistent residues.

In conclusion, methyl 2-amino-4-(1H-pyrazol-4-Yl)butanoate dihydrochloride (CAS No: 2287267-67-6) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with recent advancements in computational and experimental techniques, positions it as a key player in drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is poised to make substantial contributions to both scientific innovation and practical solutions in medicine and agriculture.